4-(4-chloro-3-methylphenoxy)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide

• IUPAC Name: 4-(4-chloro-3-methylphenoxy)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide
• InChI: InChI=1S/C18H16ClN3O4S/c1-11-9-13(5-6-14(11)19)26-8-2-3-17(23)21-18-20-15-7-4-12(22(24)25)10-16(15)27-18/h4-7,9-10H,2-3,8H2,1H3,(H,20,21,23)
• InChI Key: PNKSKMYMLPAHCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCCC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H16ClN3O4S
• Molecular Weight: 405.9 g/mol

Description

4-(4-chloro-3-methylphenoxy)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide, commonly known as CMNB, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of CMNB involves the inhibition of the Akt/mTOR signaling pathway, which is responsible for cell growth and survival. CMNB induces apoptosis in cancer cells by activating the caspase cascade, which is a series of enzymatic reactions that lead to programmed cell death.
Biochemical and Physiological Effects:
CMNB has been found to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and reduce tumor growth in cancer cells. CMNB has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using CMNB in lab experiments is its specificity towards cancer cells, which reduces the risk of damaging healthy cells. However, one of the limitations of using CMNB is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on CMNB. One potential direction is to study its use in combination with other anti-cancer drugs to increase its efficacy. Another direction is to explore its potential use in the treatment of other neurodegenerative diseases. Additionally, further research is needed to understand the optimal dosage and administration of CMNB in vivo.
Conclusion:
In conclusion, CMNB is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. Its anti-cancer and neuroprotective properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential limitations.

Scientific Research Applications

CMNB has been widely used in scientific research, particularly in the field of cancer research. It has been found to exhibit anti-cancer properties by inducing apoptosis (programmed cell death) in cancer cells. CMNB has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.